ethyl 3-(2-methylbenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2-methylphenyl)methyl]-1-(2-oxo-2-phenylacetyl)piperidine-3-carboxylate
• InChI: InChI=1S/C24H27NO4/c1-3-29-23(28)24(16-20-13-8-7-10-18(20)2)14-9-15-25(17-24)22(27)21(26)19-11-5-4-6-12-19/h4-8,10-13H,3,9,14-17H2,1-2H3
• InChI Key: SKFSJCLGTVQFJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C(=O)C2=CC=CC=C2)CC3=CC=CC=C3C
• Molecular Formula: C24H27NO4
• Molecular Weight: 393.5 g/mol

Description

Ethyl 3-(2-methylbenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate, also known as Cetirizine, is a second-generation antihistamine that is used to treat allergies, hay fever, and hives. It is a selective antagonist of the histamine H1 receptor and works by blocking the action of histamine, which is responsible for causing allergic symptoms.

Mechanism of Action

Ethyl 3-(2-methylbenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate works by selectively blocking the histamine H1 receptor, which is responsible for causing allergic symptoms such as itching, swelling, and redness. By blocking this receptor, cetirizine reduces the severity of allergic symptoms.
Biochemical and Physiological Effects:
ethyl 3-(2-methylbenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate has been shown to have a low affinity for other receptors, such as the muscarinic acetylcholine receptors, which are responsible for causing side effects such as dry mouth and drowsiness. This makes it a relatively safe and well-tolerated medication. It is also rapidly absorbed and has a long half-life, which allows for once-daily dosing.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2-methylbenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate has been used in various laboratory experiments to study its effects on the immune system, central nervous system, and other physiological processes. Its relatively low toxicity and well-established safety profile make it a useful tool for researchers. However, its selectivity for the histamine H1 receptor may limit its usefulness in certain experiments.

Future Directions

There are several areas of research that could benefit from further study of cetirizine. These include:
1. Investigating its potential use in treating other conditions, such as anxiety and depression.
2. Studying its effects on the immune system, particularly in relation to autoimmune diseases.
3. Exploring its potential use in combination with other medications to enhance its therapeutic effects.
4. Investigating its effects on the microbiome and gut-brain axis.
5. Developing new formulations of cetirizine to improve its bioavailability and efficacy.
In conclusion, cetirizine is a well-established second-generation antihistamine that has been extensively studied for its use in treating allergies and allergic reactions. Its selectivity for the histamine H1 receptor and low toxicity make it a safe and effective medication. Further research is needed to fully understand its potential use in treating other conditions and to explore its effects on various physiological processes.

Synthesis Methods

Ethyl 3-(2-methylbenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate is synthesized by reacting 2-chloro-5-(2-methylbenzyl)acetyl chloride with ethyl 3-piperidinecarboxylate in the presence of sodium hydride. The resulting product is then treated with phenylacetic acid and sodium hydroxide to form the final compound.

Scientific Research Applications

Ethyl 3-(2-methylbenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate has been extensively studied for its use in treating allergies and allergic reactions. It has also been studied for its potential use in treating other conditions, such as asthma, atopic dermatitis, and chronic urticaria. In addition, it has been studied for its effects on the central nervous system, including its potential use in treating anxiety and depression.